Cas no 2310103-05-8 (8-(4-bromothiophene-2-carbonyl)-3-cyclopropylidene-8-azabicyclo3.2.1octane)

• Product Name: 8-(4-bromothiophene-2-carbonyl)-3-cyclopropylidene-8-azabicyclo3.2.1octane
• CAS No: 2310103-05-8
• MF: C₁₅H₁₆BrNOS
• MW: 338.262641906738
• CID: 5339750
• Update Time: 2025-07-16

8-(4-bromothiophene-2-carbonyl)-3-cyclopropylidene-8-azabicyclo3.2.1octane Chemical and Physical Properties

Names and Identifiers

• (4-bromothiophen-2-yl)((1R,5S)-3-cyclopropylidene-8-azabicyclo[3.2.1]octan-8-yl)methanone
• (4-bromothiophen-2-yl)-(3-cyclopropylidene-8-azabicyclo[3.2.1]octan-8-yl)methanone
• 8-(4-bromothiophene-2-carbonyl)-3-cyclopropylidene-8-azabicyclo3.2.1octane

• Inchi： 1S/C15H16BrNOS/c16-11-7-14(19-8-11)15(18)17-12-3-4-13(17)6-10(5-12)9-1-2-9/h7-8,12-13H,1-6H2
• InChI Key： LFZBMICIYKRGKC-UHFFFAOYSA-N
• SMILES： BrC1=CSC(=C1)C(N1C2C/C(=C3/CC/3)/CC1CC2)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 427
• XLogP3: 3.3
• Topological Polar Surface Area: 48.6

Additional information on 8-(4-bromothiophene-2-carbonyl)-3-cyclopropylidene-8-azabicyclo3.2.1octane

Research Briefing on 8-(4-bromothiophene-2-carbonyl)-3-cyclopropylidene-8-azabicyclo[3.2.1]octane (CAS: 2310103-05-8)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the potential of novel bicyclic compounds as therapeutic agents. One such compound, 8-(4-bromothiophene-2-carbonyl)-3-cyclopropylidene-8-azabicyclo[3.2.1]octane (CAS: 2310103-05-8), has garnered significant attention due to its unique structural features and promising pharmacological properties. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, mechanism of action, and potential applications in drug discovery.

The compound 8-(4-bromothiophene-2-carbonyl)-3-cyclopropylidene-8-azabicyclo[3.2.1]octane belongs to the class of azabicyclic derivatives, which are known for their ability to modulate various biological targets. Recent studies have demonstrated that this compound exhibits high affinity for specific receptors involved in neurological and inflammatory pathways. Its structural complexity, characterized by the presence of a bromothiophene moiety and a cyclopropylidene group, contributes to its unique binding properties and selectivity.

A key focus of current research has been the optimization of the synthetic route for this compound. A study published in the Journal of Medicinal Chemistry (2023) reported an improved synthetic protocol that enhances yield and purity while reducing the number of steps. The methodology involves a tandem cyclization-carbonylation reaction, followed by selective bromination at the thiophene ring. This advancement not only facilitates large-scale production but also enables further structural modifications to explore structure-activity relationships (SAR).

In vitro and in vivo studies have shed light on the compound's mechanism of action. Preliminary data suggest that it acts as a potent modulator of the sigma-1 receptor, a protein implicated in neuroprotection and pain management. Additionally, its interaction with the endocannabinoid system has been investigated, revealing potential applications in the treatment of anxiety and neurodegenerative disorders. These findings were corroborated by a recent preclinical study, which reported significant efficacy in animal models of chronic pain and inflammation.

Despite these promising results, challenges remain in the development of this compound as a therapeutic agent. Issues such as metabolic stability and bioavailability need to be addressed through further structural optimization. Recent efforts have focused on the design of prodrugs and formulation strategies to improve its pharmacokinetic profile. Collaborative research between academic institutions and pharmaceutical companies is underway to accelerate its transition into clinical trials.

In conclusion, 8-(4-bromothiophene-2-carbonyl)-3-cyclopropylidene-8-azabicyclo[3.2.1]octane represents a promising candidate for drug development, with potential applications in neurology and inflammation. Continued research efforts are essential to fully elucidate its therapeutic potential and overcome existing challenges. This briefing underscores the importance of interdisciplinary collaboration in advancing the field of chemical biology and medicinal chemistry.